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aci

Cat. No.: B13402604
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An In-depth Technical Guide to Polymerized
Soybean Oil

This guide provides a comprehensive overview of the physical properties and safety data for
Polymerized Soybean Oil, a versatile and increasingly utilized bio-derived material. This
document is intended for researchers, scientists, and professionals in drug development and
other industrial applications who require a technical understanding of this substance.

Introduction

Polymerized soybean oil, also known as bodied soybean oll, is derived from soybean oil
through processes such as heating at high temperatures in the absence of air. This
polymerization process increases the oil's viscosity and alters its physical and chemical
properties, making it suitable for a variety of industrial applications, including as a component in
printing inks, paints, and polymers. While the CAS number 64186-22-7 was specified for this
inquiry, the more commonly recognized and indexed CAS number for Polymerized Soybean Oil
Is 68122-64-5. This guide will primarily reference the latter, with the acknowledgment of the
former's association.
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The properties of polymerized soybean oil can vary significantly depending on the extent and
method of polymerization. Therefore, the data presented herein should be considered as a
general guide, and specific product data sheets should be consulted for precise specifications.

Physicochemical Properties

The physical characteristics of polymerized soybean oil are a departure from those of standard
soybean oil, primarily due to the increase in molecular weight and cross-linking that occurs
during polymerization.

Property Value Source
Appearance Yellow, viscous liquid [1]
Odor Slight vegetable oil odor [1]
Specific Gravity 0.917 - 0.925 @ 25°C [2]

45 - 55 cP @ 25°C (can vary

Viscosity significantly with [2]
polymerization)

Smoke Point ~240 °C (464 °F) [2]

Solubility Insoluble in water [1]

Safety and Handling

Polymerized soybean oil is generally considered to be of low toxicity and is not classified as a
hazardous substance under the Globally Harmonized System (GHS).[3][4][5] However, as with
any chemical substance, appropriate safety precautions should be observed.

Hazard Identification and GHS Classification:
o GHS Classification: Not classified as hazardous.[3][5][6]
e Hazard Pictograms: None[2]

» Signal Word: None[2]
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e Hazard Statements: None[2]
Precautionary Measures and Personal Protective Equipment (PPE):

While not classified as hazardous, good laboratory and industrial hygiene practices are
recommended.

o Eye Protection: Safety glasses should be worn to prevent accidental splashes.[7]

o Skin Protection: Gloves are recommended for prolonged contact to avoid potential skin
irritation from defatting.[8]

» Respiratory Protection: Not generally required under normal use with adequate ventilation.
Overheating may produce vapors that could cause respiratory irritation.[8]

o General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in work
areas.[7]

Storage and Stability:

 Stability: Stable under normal storage conditions.[8]

» Conditions to Avoid: Avoid extreme heat and open flames.[9]
e Incompatible Materials: Strong oxidizing agents.[9]

e Hazardous Decomposition Products: None known under normal conditions. Combustion may
produce carbon monoxide and carbon dioxide.[9]

o Special Precaution: Materials such as rags, paper, or other absorbent materials soaked with
polymerized soybean oil may be susceptible to spontaneous combustion if improperly
stored. These materials should be placed in a sealed, water-filled metal container.[1][9]

Experimental Protocols

Due to the variability of polymerized soybean oil, specific experimental protocols for its use
would be highly application-dependent. The following is a generalized workflow for the quality
control assessment of incoming polymerized soybean oil.
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Protocol: Viscosity Measurement of Polymerized Soybean Oil

¢ Objective: To determine the dynamic viscosity of a polymerized soybean oil sample.

o Apparatus: Rotational viscometer, appropriate spindle, constant temperature water bath.
e Procedure:

1. Equilibrate the polymerized soybean oil sample to a standard temperature (e.g., 25°C)
using the water bath.

2. Select a spindle and rotational speed appropriate for the expected viscosity range of the
sample.

3. Immerse the spindle into the sample to the marked level.

4. Allow the viscometer reading to stabilize.

5. Record the viscosity in centipoise (cP) or Pascal-seconds (Pa-s).
6. Repeat the measurement three times and calculate the average.

Visualizations

Diagram: Safe Handling Workflow for Polymerized Soybean Oil
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [CAS number 64186-22-7 physical properties and safety
data]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13402604/docs#cas-number-64186-22-7-physical-
properties-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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